Cas no 1203307-14-5 (1-(2,4-dimethoxyphenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea)

• Product Name: 1-(2,4-dimethoxyphenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea
• CAS No: 1203307-14-5
• MF: C₁₉H₂₅N₅O₄
• MW: 387.432904005051
• CID: 6612046
• PubChem ID: 45502662
• Update Time: 2025-10-28

1-(2,4-dimethoxyphenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxyphenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea
• VU0649251-1
• SR-01000924011-1
• AKOS024516019
• 1-(2,4-dimethoxyphenyl)-3-(2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}ethyl)urea
• 1-(2,4-dimethoxyphenyl)-3-(2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)ethyl)urea
• SR-01000924011
• 1203307-14-5
• F5624-0402
• 1-(2,4-dimethoxyphenyl)-3-[2-(6-pyrrolidin-1-ylpyrimidin-4-yl)oxyethyl]urea

• Inchi： 1S/C19H25N5O4/c1-26-14-5-6-15(16(11-14)27-2)23-19(25)20-7-10-28-18-12-17(21-13-22-18)24-8-3-4-9-24/h5-6,11-13H,3-4,7-10H2,1-2H3,(H2,20,23,25)
• InChI Key： DIVZUAKTEXJLRT-UHFFFAOYSA-N
• SMILES： O(CCNC(NC1C=CC(=CC=1OC)OC)=O)C1=CC(=NC=N1)N1CCCC1

Computed Properties

• Exact Mass: 387.19065430g/mol
• Monoisotopic Mass: 387.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 97.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2,4-dimethoxyphenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea

Comprehensive Overview of 1-(2,4-dimethoxyphenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea (CAS No. 1203307-14-5)

The compound 1-(2,4-dimethoxyphenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea, with the CAS number 1203307-14-5, is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a dimethoxyphenyl group and a pyrrolidinylpyrimidine moiety, makes it a promising candidate for various applications, including drug discovery and molecular biology. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its ability to interact with specific biological targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The compound 1203307-14-5 aligns with this trend, as its structural complexity allows for selective binding to proteins involved in critical cellular pathways. This has led to increased searches for terms like "pyrrolidinylpyrimidine derivatives" and "urea-based kinase inhibitors" in scientific databases and AI-driven drug discovery platforms. Its potential applications in cancer research and neurodegenerative diseases further elevate its relevance in contemporary studies.

From a synthetic chemistry perspective, the preparation of 1-(2,4-dimethoxyphenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea involves multi-step organic reactions, including urea formation and ether linkage construction. The presence of the dimethoxyphenyl group enhances its solubility and bioavailability, while the pyrrolidinylpyrimidine segment contributes to its binding affinity. These attributes make it a valuable scaffold for medicinal chemistry optimization, a topic frequently explored in high-throughput screening and structure-activity relationship (SAR) studies.

The compound's mechanism of action is another area of intense investigation. Preliminary studies suggest that it may interfere with signal transduction pathways by targeting specific protein kinases. This has sparked interest in its potential as a therapeutic agent for conditions like inflammatory disorders and metabolic syndromes. Online queries such as "how does urea-based compounds work in cells" and "role of pyrimidine derivatives in drug design" reflect the growing curiosity among researchers and students alike.

In addition to its pharmacological potential, CAS 1203307-14-5 is also a subject of interest in computational chemistry and molecular docking simulations. The rise of AI-powered drug discovery tools has enabled researchers to predict its interactions with biological targets more efficiently. Searches for "best software for molecular modeling of urea derivatives" and "virtual screening of pyrrolidinylpyrimidines" highlight the integration of technology in modern chemical research.

Despite its promising attributes, the compound's toxicity profile and pharmacokinetic properties require further elucidation. This aligns with the broader industry focus on drug safety and ADMET (absorption, distribution, metabolism, excretion, and toxicity) optimization. As such, 1203307-14-5 remains a focal point for laboratories specializing in preclinical development and translational research.

In summary, 1-(2,4-dimethoxyphenyl)-3-(2-{6-(pyrrolidin-1-yl)pyrimidin-4-yloxy}ethyl)urea represents a compelling case study in the intersection of organic chemistry, pharmacology, and computational biology. Its multifaceted applications and alignment with current research trends ensure its continued relevance in scientific discourse. For those exploring kinase inhibitors or small-molecule drug candidates, this compound offers a rich avenue for investigation and innovation.